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Compound of Interest

Compound Name: Disperse Blue 77

Cat. No.: B1588612 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This document aims to provide a comprehensive technical overview of the chemical

entity designated as C.I. 60766, also known by its common name Solvent Violet 58. However, a

thorough investigation of publicly available chemical databases and scientific literature has

revealed significant discrepancies regarding its fundamental molecular properties. This guide

will present the conflicting data identified and highlight the current limitations in providing a

complete technical profile suitable for a research and development audience in the

pharmaceutical and biomedical sectors.

Molecular Formula and Weight: A Tale of Three
Disparate Structures
Initial data retrieval for C.I. 60766 has uncovered three distinct chemical structures, each with a

different molecular formula, molecular weight, and CAS number. This lack of a single,

universally accepted identity for C.I. 60766 is a critical issue that precludes definitive analysis.

The conflicting data is summarized in the table below for direct comparison.
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Parameter Structure 1 Structure 2 Structure 3

Synonym Solvent Violet 58 Solvent Violet 58 Solvent Violet 8

CAS Number 52080-58-7[1][2] 3618-67-5[3]
52080-58-7[4][5][6][7]

[8]

Molecular Formula C₁₆H₁₁ClN₂O₂ C₂₃H₂₅Cl₂N₅O₈[3] C₂₄H₂₇N₃[4][8]

Molecular Weight 298.72 g/mol 570.38 g/mol [3]
357.49 g/mol [4] /

355.475 g/mol [5][7]

It is noteworthy that the CAS number 52080-58-7 is associated with two different molecular

formulas in the available literature, adding to the ambiguity.

Manufacturing Methods
The manufacturing processes described for two of the potential structures are distinct, further

suggesting that C.I. 60766 may refer to different compounds in different contexts.

For C₁₆H₁₁ClN₂O₂: The synthesis involves the diazotization of 2-Amino-4-chlorophenol,

followed by coupling with Naphthalen-2-ol and subsequent transformation into a 2-1

chromium complex.

For C₂₃H₂₅Cl₂N₅O₈: This compound is produced through the diazotization of 2,6-Dichloro-4-

nitroaniline and coupling with Acetamide, N-[3-[bis[2-(acetyloxy)ethyl]amino]-4-

methoxyphenyl]-.[3]

Applications
The documented applications for C.I. 60766 (Solvent Violet 58) are exclusively in the industrial

sector. It is primarily used as a colorant in:

Wood stains and coatings[9][10]

Printing inks[9][10]

Aluminum foil coloring[9][10]
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Paints and lacquers[9][10]

Leather finishes[9][10]

Plastics[9]

Data for Drug Development Professionals: A Critical
Gap
A comprehensive search for data relevant to researchers, scientists, and drug development

professionals yielded no significant findings. There is a notable absence of published research

on:

Experimental Protocols: No detailed methodologies for key experiments in a biological or

pharmaceutical context were found.

Signaling Pathways: There is no information to suggest that C.I. 60766 or its variants are

involved in any known biological signaling pathways.

Pharmacological or Toxicological Data: Beyond basic safety data sheets for industrial

handling, in-depth toxicological or pharmacological studies are not available in the public

domain.

Due to the lack of information on any biological activity or experimental use in a research

context, the creation of diagrams for signaling pathways or experimental workflows would be

purely speculative and scientifically unfounded.

Conclusion
The entity C.I. 60766, or Solvent Violet 58, presents a significant challenge for technical and

scientific assessment due to the conflicting information regarding its basic molecular identity.

The available data strongly indicates that its use is confined to industrial applications as a dye.

For the audience of researchers, scientists, and drug development professionals, there is a

profound lack of relevant information, including experimental protocols, biological activity, and

implication in signaling pathways.
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Therefore, it is concluded that C.I. 60766, in any of its currently described forms, is not a

compound with documented utility or significant research interest in the field of drug

development or life sciences at this time. Further investigation would require clarification of the

exact chemical structure and CAS number of interest, followed by primary research to establish

any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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